Cas no 2098088-66-3 (1-methyl-3-(piperidin-4-yl)pyrimidine-2,4,6(1H,3H,5H)-trione hydrochloride)

• Product Name: 1-methyl-3-(piperidin-4-yl)pyrimidine-2,4,6(1H,3H,5H)-trione hydrochloride
• CAS No: 2098088-66-3
• MF: C₁₀H₁₆ClN₃O₃
• MW: 261.705341339111
• CID: 5728487
• PubChem ID: 121209029
• Update Time: 2025-05-21

1-methyl-3-(piperidin-4-yl)pyrimidine-2,4,6(1H,3H,5H)-trione hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-4242
• AKOS026748149
• 2098088-66-3
• 1-methyl-3-(piperidin-4-yl)pyrimidine-2,4,6(1H,3H,5H)-trione hydrochloride
• 1-methyl-3-piperidin-4-yl-1,3-diazinane-2,4,6-trione;hydrochloride

• Inchi： 1S/C10H15N3O3.ClH/c1-12-8(14)6-9(15)13(10(12)16)7-2-4-11-5-3-7;/h7,11H,2-6H2,1H3;1H
• InChI Key： QGGAMYXXLHOAKQ-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC(N(C)C(N1C1CCNCC1)=O)=O

Computed Properties

• Exact Mass: 261.0880191g/mol
• Monoisotopic Mass: 261.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų

Additional information on 1-methyl-3-(piperidin-4-yl)pyrimidine-2,4,6(1H,3H,5H)-trione hydrochloride

Comprehensive Overview of 1-methyl-3-(piperidin-4-yl)pyrimidine-2,4,6(1H,3H,5H)-trione hydrochloride (CAS No. 2098088-66-3)

The compound 1-methyl-3-(piperidin-4-yl)pyrimidine-2,4,6(1H,3H,5H)-trione hydrochloride (CAS No. 2098088-66-3) is a chemically synthesized derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine ring and a pyrimidine trione core, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in modulating enzymatic activity and targeting specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and personalized healthcare. The 1-methyl-3-(piperidin-4-yl)pyrimidine-2,4,6(1H,3H,5H)-trione hydrochloride aligns with this trend, as its structural motifs are commonly found in compounds with neuroprotective and anti-inflammatory properties. This has led to a growing number of inquiries about its synthesis, stability, and biological activity in academic and industrial circles.

One of the key questions frequently searched in scientific databases is: "What are the potential applications of 1-methyl-3-(piperidin-4-yl)pyrimidine-2,4,6(1H,3H,5H)-trione hydrochloride in drug development?" Preliminary studies suggest that this compound may interact with G-protein-coupled receptors (GPCRs) or kinase enzymes, which are critical targets in treating metabolic and neurological disorders. Its hydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies.

Another trending topic in the scientific community is the optimization of heterocyclic compounds for improved bioavailability. The pyrimidine trione scaffold in this molecule is known for its versatility in medicinal chemistry, often serving as a building block for central nervous system (CNS) drugs. Researchers are exploring whether modifications to the piperidin-4-yl group could enhance its selectivity or potency, addressing common challenges in drug design such as off-target effects.

From a synthetic chemistry perspective, the preparation of 1-methyl-3-(piperidin-4-yl)pyrimidine-2,4,6(1H,3H,5H)-trione hydrochloride involves multi-step reactions, including condensation and cyclization processes. Its CAS No. 2098088-66-3 serves as a unique identifier in chemical databases, facilitating literature reviews and patent searches. The compound's purity and characterization are critical for reproducibility, a hot topic in light of the reproducibility crisis in scientific research.

Environmental and safety considerations are also part of the discourse around this compound. While it is not classified as hazardous, proper handling protocols are emphasized in laboratories to ensure occupational health compliance. The rise of green chemistry principles has further prompted investigations into eco-friendly synthesis routes for such derivatives, aligning with global sustainability goals.

In summary, 1-methyl-3-(piperidin-4-yl)pyrimidine-2,4,6(1H,3H,5H)-trione hydrochloride represents a promising candidate for further exploration in life sciences. Its structural features, combined with growing interest in targeted therapies and molecular docking studies, position it as a valuable tool for researchers. As the scientific community continues to unravel its potential, this compound may soon find its place in the next generation of bioactive molecules.